Cas no 2228626-92-2 (1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine)

• Product Name: 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine
• CAS No: 2228626-92-2
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6029858
• PubChem ID: 165708913
• Update Time: 2025-05-21

1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine
• EN300-1793774
• 2228626-92-2

• Inchi： 1S/C8H12N4O2/c9-8(3-1-2-4-8)7-6(12(13)14)5-10-11-7/h5H,1-4,9H2,(H,10,11)
• InChI Key： ZXXBLXMUOKAXME-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine (CAS No. 2228626-92-2)

1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine (CAS No. 2228626-92-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound features a cyclopentylamine moiety linked to a 4-nitro-1H-pyrazole ring, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and development.

The growing interest in 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine is reflected in the increasing number of scientific queries related to its synthesis, properties, and applications. Common search terms include "synthesis of 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine," "CAS 2228626-92-2 applications," and "nitropyrazole derivatives in medicine." These keywords highlight the compound's relevance in modern chemistry and its potential to address challenges in targeted drug delivery and enzyme inhibition.

From a structural perspective, the presence of both nitro and amine functional groups in 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine allows for diverse chemical modifications. This versatility is crucial for designing molecules with enhanced bioavailability or specific binding affinities. Recent studies have explored its utility in creating kinase inhibitors, a class of compounds widely investigated for their therapeutic potential in treating chronic diseases. The compound's pyrazole ring also contributes to its stability and reactivity, making it a preferred choice for medicinal chemistry applications.

In the context of green chemistry, researchers are increasingly focused on optimizing the synthesis of 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine to minimize environmental impact. Questions like "eco-friendly synthesis of nitropyrazole derivatives" and "sustainable routes for CAS 2228626-92-2" are trending in academic and industrial circles. Innovations such as catalytic methods and solvent-free reactions are being explored to improve the compound's scalability and reduce waste generation.

Another area of interest is the compound's potential role in agrochemical innovation. The nitropyrazole scaffold is known for its bioactivity, and derivatives of 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine are being evaluated for their efficacy in crop protection. Searches for "nitropyrazole herbicides" and "amine-functionalized agrochemicals" underscore the demand for novel solutions in sustainable agriculture.

Looking ahead, the scientific community anticipates further breakthroughs involving 1-(4-nitro-1H-pyrazol-3-yl)cyclopentan-1-amine, particularly in personalized medicine and material science. Its adaptability and functional groups position it as a key player in the development of next-generation therapeutics and smart materials. As research progresses, this compound is likely to remain a focal point for innovation across multiple disciplines.